Bumetanide β-D-Glucuronide
Bumetanide β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
102623-14-3
VCID:
VC0138206
InChI:
InChI=1S/C23H28N2O11S/c1-2-3-9-25-14-10-12(11-15(37(24,32)33)19(14)34-13-7-5-4-6-8-13)22(31)36-23-18(28)16(26)17(27)20(35-23)21(29)30/h4-8,10-11,16-18,20,23,25-28H,2-3,9H2,1H3,(H,29,30)(H2,24,32,33)/t16-,17-,18+,20-,23-/m0/s1
SMILES:
CCCCNC1=C(C(=CC(=C1)C(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O)S(=O)(=O)N)OC3=CC=CC=C3
Molecular Formula:
C23H28N2O11S
Molecular Weight:
540.54
Bumetanide β-D-Glucuronide
CAS No.: 102623-14-3
Reference Standards
VCID: VC0138206
Molecular Formula: C23H28N2O11S
Molecular Weight: 540.54
| CAS No. | 102623-14-3 |
|---|---|
| Product Name | Bumetanide β-D-Glucuronide |
| Molecular Formula | C23H28N2O11S |
| Molecular Weight | 540.54 |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[3-(butylamino)-4-phenoxy-5-sulfamoylbenzoyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C23H28N2O11S/c1-2-3-9-25-14-10-12(11-15(37(24,32)33)19(14)34-13-7-5-4-6-8-13)22(31)36-23-18(28)16(26)17(27)20(35-23)21(29)30/h4-8,10-11,16-18,20,23,25-28H,2-3,9H2,1H3,(H,29,30)(H2,24,32,33)/t16-,17-,18+,20-,23-/m0/s1 |
| Standard InChIKey | MXEVQINQQGRZRQ-RZUKHUMYSA-N |
| SMILES | CCCCNC1=C(C(=CC(=C1)C(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O)S(=O)(=O)N)OC3=CC=CC=C3 |
| Synonyms | 1-[3-(Aminosulfonyl)-5-(butylamino)-4-phenoxybenzoate]-β-D-glucopyranuronic Acid; Bumetanide Glucuronide; |
| PubChem Compound | 71314302 |
| Last Modified | Nov 11 2021 |
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